Cas no 2411284-81-4 (N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide)

• Product Name: N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide
• CAS No: 2411284-81-4
• MF: C₁₄H₂₀N₂OS
• MW: 264.386402130127
• CID: 5415745
• PubChem ID: 146091104
• Update Time: 2025-10-29

N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411284-81-4
• Z1873625585
• N-Methyl-N-[1-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)ethyl]but-2-ynamide
• N-methyl-N-{1-[4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl]ethyl}but-2-ynamide
• EN300-26593221
• N-Methyl-N-[1-[4-methyl-2-(1-methylethyl)-5-thiazolyl]ethyl]-2-butynamide
• N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide

• Inchi： 1S/C14H20N2OS/c1-7-8-12(17)16(6)11(5)13-10(4)15-14(18-13)9(2)3/h9,11H,1-6H3
• InChI Key： ODYUOHUGAGCJGM-UHFFFAOYSA-N
• SMILES： C(N(C)C(C1SC(C(C)C)=NC=1C)C)(=O)C#CC

Computed Properties

• Exact Mass: 264.12963444g/mol
• Monoisotopic Mass: 264.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 366.6±44.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide

Professional Introduction to Compound with CAS No. 2411284-81-4 and Product Name: N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide

The compound with CAS No. 2411284-81-4 and the product name N-methyl-N-{1-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the thiazole ring, methyl substituents, and ynamide moiety, contributes to its distinctive chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in drug design. The thiazole core in this molecule is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Studies have demonstrated that thiazole derivatives exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 4-position of the thiazole ring further enhances its pharmacological potential by influencing electronic distribution and steric interactions.

The propan-2-yl side chain attached to the thiazole ring adds another layer of complexity to the molecule. This side chain not only affects the compound's solubility but also plays a crucial role in its interactions with biological targets. The N-methyl-N-{1-(4-methyl)-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}but-2-ynamide structure suggests a high degree of molecular rigidity, which can be advantageous in binding to specific protein targets. This rigidity is often exploited in drug design to improve binding affinity and selectivity.

In recent years, computational methods have been increasingly employed to predict the biological activity of novel compounds. The use of molecular docking simulations has allowed researchers to visualize how this compound might interact with various enzymes and receptors. Preliminary studies indicate that the ynamide group could serve as a key pharmacophore, facilitating hydrogen bonding interactions with polar residues in protein active sites. This finding aligns with broader trends in drug discovery, where functional groups are strategically incorporated to optimize binding interactions.

The synthesis of this compound presents unique challenges due to its intricate structure. Advanced synthetic techniques, such as multi-step organic reactions and catalytic processes, are required to construct the desired framework accurately. The introduction of the but-2ynamide moiety at the N-terminal position adds complexity but also opens up possibilities for further derivatization. Such modifications could lead to analogs with enhanced potency or improved pharmacokinetic profiles.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. Current research is exploring its efficacy in treating neurological disorders, where modulation of protein-protein interactions is crucial. The structural features of this molecule make it a promising candidate for inhibiting kinases or other enzymes involved in neurodegenerative pathways. Additionally, its ability to cross the blood-brain barrier remains an area of active investigation.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays are conducted to evaluate cytotoxicity, genotoxicity, and other adverse effects. Early results from these assays suggest that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, comprehensive toxicological studies are still necessary before it can be considered for clinical trials.

The role of computational chemistry cannot be overstated in modern drug discovery. Molecular modeling tools have enabled researchers to predict how this compound might behave within biological systems without the need for extensive experimental work initially. This approach not only accelerates the discovery process but also reduces costs associated with traditional trial-and-error methods.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies like this one. The integration of genomics, proteomics, and bioinformatics has provided new insights into how drugs can be tailored to individual patients' needs—a concept known as personalized medicine. The versatility of this compound's structure makes it an excellent candidate for such applications.

In conclusion,N-methyl-N-{1-(4-methyl)-2-(propan-2-y l)-1 ,3-thiazol -5 -ylethyl}but -2 -ynamide (CAS No .2411284 -81 -4) represents a significant contribution to pharmaceutical chemistry . Its unique structural features , combined with promising preliminary data , position it as a valuable tool for further research . As scientists continue to unravel its potential , we can expect new breakthroughs that will benefit patients worldwide . p >